3-(3-Ethylphenyl)butan-2-ol

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 3-(3-ethylphenyl)butan-2-ol
• InChI: InChI=1S/C12H18O/c1-4-11-6-5-7-12(8-11)9(2)10(3)13/h5-10,13H,4H2,1-3H3
• InChI Key: KJTZXXWPMJBDEE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)C(C)C(C)O

Description

3-(3-Ethylphenyl)butan-2-ol is a secondary alcohol characterized by a butan-2-ol backbone substituted with a 3-ethylphenyl group at the third carbon. Its molecular formula is C₁₂H₁₈O, with a molecular weight of 178.28 g/mol. The 3-ethylphenyl group introduces steric hindrance and electron-donating effects, which may influence solubility, boiling point, and reactivity compared to simpler alcohols. Synthesis routes for related compounds (e.g., Friedel-Crafts alkylation or Grignard reactions) are plausible methods for its preparation, as inferred from cyclialkylation strategies discussed in phenothiazine-derived alcohols .

Preparation Methods

Synthetic Routes and Reaction Conditions

3-(3-Ethylphenyl)butan-2-ol can be synthesized through several methods. One common approach involves the Grignard reaction, where an organomagnesium halide reacts with a carbonyl compound. For instance, the reaction of 3-ethylbenzaldehyde with ethylmagnesium bromide followed by hydrolysis yields 3-(3-Ethylphenyl)butan-2-ol .

Industrial Production Methods

Industrial production of 3-(3-Ethylphenyl)butan-2-ol typically involves large-scale Grignard reactions under controlled conditions. The process requires precise temperature control and the use of anhydrous solvents to prevent the decomposition of the Grignard reagent .

Chemical Reactions Analysis

Types of Reactions

3-(3-Ethylphenyl)butan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into corresponding alkanes using reducing agents such as lithium aluminum hydride.

Substitution: The hydroxyl group can be substituted with halogens or other functional groups using reagents like thionyl chloride or phosphorus tribromide.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Lithium aluminum hydride (LiAlH₄)

Substitution: Thionyl chloride (SOCl₂), phosphorus tribromide (PBr₃)

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Alkanes

Substitution: Alkyl halides

Scientific Research Applications

3-(3-Ethylphenyl)butan-2-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential biological activities and interactions with enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.

Industry: Utilized in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-(3-Ethylphenyl)butan-2-ol involves its interaction with specific molecular targets and pathways. For example, in biological systems, it may interact with enzymes or receptors, leading to modulation of biochemical pathways. The exact mechanism depends on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table compares 3-(3-Ethylphenyl)butan-2-ol with structurally analogous alcohols:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS RN	Substituent Type	Key Properties (Inferred/Reported)
3-(3-Ethylphenyl)butan-2-ol	C₁₂H₁₈O	178.28	Not listed	Aromatic (3-ethylphenyl)	Likely low water solubility; high boiling point
2-(3-Chloro-4-fluorophenyl)butan-2-ol	C₁₀H₁₂ClFO	202.65	1379366-86-5	Halogenated aromatic	Higher polarity due to Cl/F substituents; used in pharmaceuticals
3-(Cyclohexen-1-yl)butan-2-ol	C₁₀H₁₈O	154.25	53225-35-7	Cycloalkene	Moderate solubility in organic solvents; lab reagent
3,3-Dimethyl-2-butanol	C₆H₁₄O	102.17	464-07-3	Branched alkyl	Tertiary alcohol; bp ~120°C; used in esters and plasticizers
3-Methyl-2-butanol	C₅H₁₂O	88.15	598-75-4	Branched alkyl	Secondary alcohol; bp ~113°C; industrial solvent

Physical and Chemical Properties

• Solubility: 3-(3-Ethylphenyl)butan-2-ol: Likely insoluble in water due to the bulky aromatic group; soluble in nonpolar solvents (e.g., ether, toluene) . 3,3-Dimethyl-2-butanol: Limited water solubility (1.72 g/100 mL at 20°C) due to tertiary structure . 3-Methyl-2-butanol: Moderately soluble in water (12.1 g/100 mL at 25°C) as a smaller secondary alcohol .
• Boiling Points: Aromatic substituents (e.g., 3-ethylphenyl) increase boiling points compared to aliphatic analogs. For example, 2-(3-chloro-4-fluorophenyl)butan-2-ol likely exceeds 200°C, similar to halogenated aromatics . 3,3-Dimethyl-2-butanol boils at ~120°C, typical for tertiary alcohols .

Research Findings and Gaps

• Stability : The ethyl group in 3-(3-Ethylphenyl)butan-2-ol may enhance oxidative stability compared to methyl-substituted alcohols .
• Data Limitations : Direct experimental data (e.g., NMR, DSC) for 3-(3-Ethylphenyl)butan-2-ol are absent in the provided evidence, necessitating further research.

Biological Activity

The compound features a hydroxyl group that can form hydrogen bonds, which is crucial for its interaction with biological macromolecules such as enzymes and receptors. The aromatic nature of the ethylphenyl group may facilitate π-π interactions, influencing the conformation and activity of target proteins.

The biological activity of 3-(3-Ethylphenyl)butan-2-ol is thought to be mediated through several mechanisms:

• Hydrogen Bonding : The hydroxyl group can engage in hydrogen bonding with active sites of enzymes, potentially modulating their activity.
• Hydrophobic Interactions : The phenyl ring may interact hydrophobically with lipid membranes or hydrophobic pockets in proteins, influencing their stability and function.
• Enzyme Inhibition : Preliminary studies suggest that similar compounds may act as inhibitors for certain enzymes, which could be explored further for therapeutic applications.

Biological Activity Overview

Research on the specific biological activities of 3-(3-Ethylphenyl)butan-2-ol is still emerging. However, it has been suggested that this compound may exhibit:

• Antimicrobial Properties : As with many secondary alcohols, there is potential for antimicrobial effects through disruption of microbial cell membranes.
• Anti-inflammatory Effects : Compounds with similar structures have shown promise in reducing inflammation, indicating a potential avenue for further research in this area.

Comparative Analysis with Similar Compounds

To better understand the potential biological activity of 3-(3-Ethylphenyl)butan-2-ol, it is useful to compare it with structurally similar compounds:

Compound Name	Structure	Notable Activities
3-(4-Methylphenyl)butan-2-ol	Structure	Antimicrobial and anti-inflammatory
3-Methyl-3-phenylbutan-2-ol	Structure	Potential analgesic effects
3-(4-Ethylphenyl)butan-2-ol	Structure	Limited studies; potential interactions

Case Studies and Research Findings

• Antimicrobial Activity : A study on structurally similar compounds indicated that secondary alcohols can disrupt microbial membranes leading to cell death. This suggests that 3-(3-Ethylphenyl)butan-2-ol might exhibit similar properties, warranting further investigation into its efficacy against specific pathogens .
• Enzyme Interaction Studies : Preliminary computational studies have shown that compounds with a secondary alcohol functional group can interact with various enzymes involved in metabolic pathways. This interaction could lead to inhibition or activation depending on the target enzyme .
• Therapeutic Potential : Research into related compounds has demonstrated anti-inflammatory properties, suggesting that 3-(3-Ethylphenyl)butan-2-ol could be explored as a candidate for treating inflammatory conditions .